Cas no 1214790-30-3 ((e)-3-(2-(Pyridin-4-yl)-6-(trifluoromethyl)phenyl)acrylic acid)

• Product Name: (e)-3-(2-(Pyridin-4-yl)-6-(trifluoromethyl)phenyl)acrylic acid
• CAS No: 1214790-30-3
• MF: C₁₅H₁₀F₃NO₂
• MW: 293.240614414215
• CID: 4984886
• Update Time: 2025-06-11

(e)-3-(2-(Pyridin-4-yl)-6-(trifluoromethyl)phenyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• (e)-3-(2-(pyridin-4-yl)-6-(trifluoromethyl)phenyl)acrylic acid
• (e)-3-(2-(Pyridin-4-yl)-6-(trifluoromethyl)phenyl)acrylic acid

• Inchi： 1S/C15H10F3NO2/c16-15(17,18)13-3-1-2-11(10-6-8-19-9-7-10)12(13)4-5-14(20)21/h1-9H,(H,20,21)/b5-4+
• InChI Key： ACMDUGODRLFPKJ-SNAWJCMRSA-N
• SMILES： FC(C1=CC=CC(C2C=CN=CC=2)=C1/C=C/C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 3.3
• Topological Polar Surface Area: 50.2

Additional information on (e)-3-(2-(Pyridin-4-yl)-6-(trifluoromethyl)phenyl)acrylic acid

Introduction to (E)-3-(2-(Pyridin-4-yl-6-(trifluoromethyl)phenyl)acrylic Acid and Its Significance in Modern Chemical Research

(E)-3-(2-(Pyridin-4-yl)-6-(trifluoromethyl)phenyl)acrylic acid, with the CAS number 1214790-30-3, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug development and biochemical studies. The presence of both pyridine and trifluoromethyl substituents in its structure imparts distinct electronic and steric properties, making it a valuable candidate for various chemical interactions.

The compound's molecular structure consists of an acrylic acid backbone, which is a well-known functional group in organic chemistry, known for its reactivity and versatility. The incorporation of a pyridine ring at the 2-position and a trifluoromethyl group at the 6-position of the phenyl ring introduces additional layers of complexity and functionality. This arrangement not only enhances the compound's solubility and stability but also opens up possibilities for diverse chemical modifications.

In recent years, there has been a growing interest in molecules that incorporate both pyridine and trifluoromethyl groups due to their ability to modulate biological pathways effectively. Pyridine-based compounds are widely recognized for their role as pharmacophores in numerous therapeutic agents, while trifluoromethyl groups are often introduced to improve metabolic stability and binding affinity. The combination of these two features in (E)-3-(2-(pyridin-4-yl)-6-(trifluoromethyl)phenyl)acrylic acid makes it a promising candidate for further exploration.

One of the most compelling aspects of this compound is its potential application in the development of novel pharmaceuticals. The acrylic acid moiety can participate in various chemical reactions, including esterification, amidation, and polymerization, which are crucial steps in drug synthesis. Additionally, the presence of both pyridine and trifluoromethyl groups allows for selective interactions with biological targets, such as enzymes and receptors. This specificity is essential for designing drugs that exhibit high efficacy while minimizing side effects.

Recent studies have highlighted the importance of trifluoromethyl-substituted compounds in medicinal chemistry. These groups can enhance the lipophilicity and binding affinity of molecules, making them more effective at targeting biological pathways. For instance, drugs containing trifluoromethyl groups have shown improved pharmacokinetic properties, including longer half-lives and reduced susceptibility to metabolic degradation. The compound (E)-3-(2-(pyridin-4-yl)-6-(trifluoromethyl)phenyl)acrylic acid aligns with this trend, offering a versatile scaffold for drug discovery.

The pyridine ring in this molecule also plays a critical role in its biological activity. Pyridine-based compounds are known to interact with a wide range of biological targets, including ion channels, G protein-coupled receptors (GPCRs), and enzymes. The electron-rich nature of the pyridine ring allows for hydrogen bonding and other non-covalent interactions with biological molecules, which can be exploited to develop drugs with high selectivity. Furthermore, the presence of multiple nitrogen atoms in the pyridine ring provides additional opportunities for functionalization, enabling the design of structurally diverse derivatives.

In terms of synthetic chemistry, (E)-3-(2-(pyridin-4-yl)-6-(trifluoromethyl)phenyl)acrylic acid offers a rich platform for exploration. The acrylic acid group can be easily modified through various reactions, such as esterification with alcohols or amidation with amines, to produce a wide range of derivatives. These derivatives can then be further functionalized to create complex molecular architectures suitable for drug development. Additionally, the compound's stability under various reaction conditions makes it an attractive starting material for synthetic studies.

The significance of this compound is further underscored by its potential applications in material science. Acrylic acid derivatives are widely used in polymer synthesis due to their ability to form cross-linked networks under controlled conditions. The presence of both pyridine and trifluoromethyl groups can influence the physical properties of these polymers, making them suitable for applications such as coatings, adhesives, and biodegradable materials. This dual functionality opens up new avenues for research in advanced materials.

As research continues to evolve, the applications of (E)-3-(2-(pyridin-4-yl)-6-(trifluoromethyl)phenyl)acrylic acid are likely to expand further. The combination of its structural features and reactivity makes it a versatile molecule that can be tailored for various purposes. Whether it is used as a building block for drug development or as a precursor for advanced materials, this compound holds great promise for future innovations.